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Compound of Interest

Compound Name:
2-Benzyl-2-dimethylamino-1-(4-

morpholinophenyl)-1-butanone

Cat. No.: B048418 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing UV exposure time for formulations containing Irgacure 369.

Frequently Asked Questions (FAQs)
Q1: What is Irgacure 369 and for what is it used?

A1: Irgacure 369 is a highly efficient, free-radical Type I photoinitiator used to initiate the

photopolymerization of unsaturated resins upon exposure to UV light.[1][2][3] Chemically, it is

2-Benzyl-2-dimethylamino-1-(4-morpholinophenyl)-butanone-1.[4] It is particularly effective in

pigmented UV-curable systems, such as inks, coatings, photoresists, and printing plates.[1][4]

[5] Its strong absorption characteristics make it well-suited for curing thick and pigmented

formulations.[5]

Q2: At which UV wavelength is Irgacure 369 most effective?

A2: Irgacure 369 has absorption peaks at approximately 232 nm and 323 nm.[6] Its broad

absorption spectrum makes it effective for curing with various UV sources.[5] It is particularly

adept at capturing long-wave UV light (350-380 nm), which is beneficial for achieving deep

curing in thick or pigmented coatings.[1]

Q3: What is the recommended concentration of Irgacure 369 in a formulation?
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A3: The optimal concentration of Irgacure 369 depends on the specific application and

formulation. However, general starting recommendations are provided in the table below. It is

always advisable to conduct a ladder study to determine the optimal concentration for your

specific system.[5]

Application Recommended Concentration (% w/w)

Offset Inks 2.0 - 4.0%[2][4]

Screen Inks
2.0 - 4.0% (+ 1.0 - 3.0% of a co-initiator like

Irgacure 184)[2][4]

Pigmented Coatings 1.0 - 4.0%[2][4]

Photopolymers for Imaging 0.5 - 5.0%[2][4]

Thick Sections (>125 microns) 2.0 - 5.0%[5]

Q4: How does UV exposure time affect the final properties of the cured material?

A4: UV exposure time is a critical parameter that directly influences the degree of conversion

and, consequently, the mechanical properties of the cured material.[7][8]

Insufficient exposure can lead to incomplete polymerization, resulting in a soft or weak

material with a tacky surface.[7]

Optimal exposure leads to a high degree of conversion, resulting in robust mechanical

properties, such as hardness and flexural strength.[8][9]

Excessive exposure can sometimes lead to polymer degradation, causing the material to

become brittle.[7]

Troubleshooting Guide
This guide addresses common issues encountered during the UV curing of Irgacure 369

formulations.

Problem: Incomplete or No Polymerization
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Cause Suggested Solution

Insufficient UV Energy

Increase the UV exposure time or the intensity

of the UV lamp. Ensure the UV source is

properly calibrated and emitting the correct

power.[7]

Incorrect UV Wavelength

Verify that the emission spectrum of your UV

lamp aligns with the absorption spectrum of

Irgacure 369 (peaks around 232 nm and 323

nm).[6] While it can be activated by longer

wavelengths (e.g., 365 nm), efficiency may vary.

[1][10]

Low Photoinitiator Concentration

The concentration of Irgacure 369 may be too

low for your system. Incrementally increase the

concentration within the recommended range for

your application.[7]

Oxygen Inhibition

Oxygen in the atmosphere can inhibit free-

radical polymerization, especially at the surface,

leading to tackiness.[11] To mitigate this, you

can: - Cure the formulation in an inert

atmosphere (e.g., under a nitrogen blanket).[11]

- Increase the UV intensity to generate free

radicals more rapidly. - Use a physical barrier,

like a transparent film, to block oxygen from the

surface.[11]

"Filter Effect" from High PI Concentration

An excessively high concentration of the

photoinitiator can cause the surface to cure very

rapidly, blocking UV light from penetrating

deeper into the formulation. This prevents

through-curing.[5] Reduce the photoinitiator

concentration if you suspect this is occurring.

UV Absorption by Other Components Pigments, fillers, or other additives in your

formulation may absorb UV radiation, reducing

the amount of energy available to activate the

Irgacure 369. Consider using a co-initiator or
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adjusting the concentration of the absorbing

components.

Problem: Cured Material is Too Soft or Weak

Possible Causes & Solutions

Cause Suggested Solution

Low Crosslinking Density

This is often a result of insufficient UV exposure.

Increase the exposure time or UV intensity to

promote a higher degree of conversion.[7]

Suboptimal Formulation

The concentration of monomers or oligomers

may be too low. Re-evaluate the resin

composition to ensure sufficient polymerizable

groups are present.

Inefficient Photoinitiation

Ensure the Irgacure 369 is fully dissolved and

has been stored correctly, protected from light.

[4] Consider trying a different type or a

combination of photoinitiators. For thick

sections, combining Irgacure 369 with a

photoinitiator like Irgacure 819 can improve

through-cure.[5]

Problem: Cured Material is Brittle

Possible Causes & Solutions
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Cause Suggested Solution

Excessive UV Exposure

Over-curing can lead to polymer chain

degradation. Reduce the UV exposure time or

intensity.[7]

High Crosslinking Density

A very high concentration of multifunctional

monomers or a high degree of conversion can

result in a brittle network. Consider adjusting the

formulation to include more flexible monomers

or reducing the photoinitiator concentration.

Experimental Protocols
Protocol 1: Determining Optimal Irgacure 369 Concentration

Objective: To identify the ideal concentration of Irgacure 369 for a given formulation by

evaluating the degree of cure.

Methodology:

Preparation of Formulations: Prepare a series of identical resin formulations, varying only the

concentration of Irgacure 369. A typical range to test would be 0.5%, 1.0%, 2.0%, 3.0%, and

4.0% (w/w). Ensure the photoinitiator is fully dissolved in the resin mixture.

Sample Preparation: Apply a consistent thickness of each formulation onto the desired

substrate. For example, use a micrometer-adjustable film applicator to create a 50 µm thick

film.

UV Curing: Expose each sample to a UV source with a fixed intensity and wavelength (e.g.,

a 365 nm LED lamp at 100 mW/cm²) for a predetermined time (e.g., 30 seconds).

Assessment of Cure:

Surface Cure: Immediately after exposure, gently touch the surface with a cotton swab. A

tack-free surface indicates good surface cure.
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Through Cure (Solvent Rub Test): After a set period (e.g., 1 hour), use a cloth soaked in a

suitable solvent (e.g., acetone or isopropanol) and perform a set number of double rubs

(e.g., 50) with consistent pressure. Evaluate the film for any signs of degradation,

softening, or removal.

Analysis: The optimal concentration is the lowest concentration that achieves a tack-free

surface and excellent solvent resistance.

Protocol 2: Optimizing UV Exposure Time

Objective: To determine the minimum UV exposure time required to achieve a fully cured

formulation.

Methodology:

Formulation Preparation: Prepare the resin formulation with the optimal Irgacure 369

concentration determined in Protocol 1.

Sample Preparation: Prepare multiple identical samples with a consistent film thickness as

described previously.

UV Curing: Expose the samples to a UV source with a fixed intensity and wavelength. Vary

the exposure time for each sample (e.g., 5, 10, 20, 30, 60, and 90 seconds).

Assessment of Cure: Evaluate both surface cure and through cure for each exposure time as

described in Protocol 1.

Analysis: The optimal exposure time is the shortest time that results in a tack-free, fully cured

film with good solvent resistance. A study on UDMA/TEG-DMA composite resins found that

increasing UV exposure time up to a certain point (90 minutes in their specific case)

improved the degree of conversion and mechanical properties.[8][9]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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